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Compound of Interest

Compound Name: Bis(2-ethylhexyl) azelate

Cat. No.: B044395

This guide provides an in-depth analysis of the molecular characteristics of Bis(2-ethylhexyl)
azelate, a significant compound utilized in various industrial applications. Designed for
researchers, scientists, and professionals in drug development, this document outlines its
fundamental chemical properties and visualizes its molecular architecture.

Molecular Properties

Bis(2-ethylhexyl) azelate, also known by its IUPAC name bis(2-ethylhexyl) nonanedioate, is a
diester of azelaic acid and 2-ethylhexanol.[1][2] It is a high-boiling point liquid that finds use as
a plasticizer.[3] The key quantitative molecular data for this compound are summarized in the

table below.
Property Value Source
Molecular Formula C25H4804 [2][415]6107118]
Molecular Weight 412.6 g/mol [1112]
Exact Mass 412.35526001 Da [1]
IUPAC Name bis(2-ethylhexyl) nonanedioate  [1][2]

CCCCC(CC)COC(=0)CCCCC
SMILES [1][4]
CCC(=0)OCC(CC)Ccce

CAS Number 103-24-2 (1114151161171
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Molecular Structure Visualization

To further elucidate the molecular structure of Bis(2-ethylhexyl) azelate, a two-dimensional
diagram has been generated using the Graphviz (DOT language). This visualization provides a
clear representation of the connectivity of the atoms within the molecule.

Molecular structure of Bis(2-ethylhexyl) azelate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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